Cas no 1353944-75-8 (1-Acetyl-4-carboxymethyl-piperazine-2-carboxylic acid methyl ester)

• Product Name: 1-Acetyl-4-carboxymethyl-piperazine-2-carboxylic acid methyl ester
• CAS No: 1353944-75-8
• MF: C₁₀H₁₆N₂O₅
• MW: 244.244442939758
• CID: 2161092
• Update Time: 2025-06-09

1-Acetyl-4-carboxymethyl-piperazine-2-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Acetyl-4-carboxymethyl-piperazine-2-carboxylic acid methyl ester
• 2-(4-Acetyl-3-(methoxycarbonyl)piperazin-1-yl)acetic acid
• AM92132
• 1-Acetyl-4-carboxymethylpiperazine-2-carboxylic acid methyl ester

• Inchi： 1S/C10H16N2O5/c1-7(13)12-4-3-11(6-9(14)15)5-8(12)10(16)17-2/h8H,3-6H2,1-2H3,(H,14,15)
• InChI Key： UWVXQFKYTHKANU-UHFFFAOYSA-N
• SMILES： O(C)C(C1CN(CC(=O)O)CCN1C(C)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 331
• Topological Polar Surface Area: 87.2

Additional information on 1-Acetyl-4-carboxymethyl-piperazine-2-carboxylic acid methyl ester

1-Acetyl-4-carboxymethyl-piperazine-2-carboxylic acid methyl ester

The compound 1-Acetyl-4-carboxymethyl-piperazine-2-carboxylic acid methyl ester, with CAS No 1353944-75-8, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of piperazine derivatives, which are widely studied for their potential applications in drug discovery and material science.

Piperazine derivatives have long been recognized for their unique chemical properties, including their ability to form stable structures and interact with biological systems. The 1-Acetyl group in this compound contributes to its acetylation, which is a common modification in organic synthesis to enhance stability or solubility. The 4-carboxymethyl substituent adds a carboxylic acid functionality, which can participate in various chemical reactions, including esterification and amidation.

The methyl ester group at the 2-position of the piperazine ring further enhances the compound's versatility. Ester groups are frequently used in pharmaceuticals to improve bioavailability and reduce toxicity. Recent studies have shown that such modifications can significantly influence the pharmacokinetic properties of drugs, making this compound a promising candidate for further research.

One of the most exciting developments involving 1-Acetyl-4-carboxymethyl-piperazine-2-carboxylic acid methyl ester is its potential application in the development of new therapeutic agents. Researchers have been exploring its ability to act as a scaffold for drug design, particularly in the context of targeting specific biological pathways associated with diseases such as cancer and neurodegenerative disorders.

In a groundbreaking study published earlier this year, scientists demonstrated that this compound exhibits remarkable selectivity towards certain enzymes involved in cellular signaling. This finding has opened new avenues for its use as a lead compound in drug discovery programs aimed at developing inhibitors for these enzymes.

Beyond its pharmaceutical applications, this compound also holds promise in materials science. Its rigid structure and functional groups make it an ideal candidate for use in polymer synthesis and as a building block for advanced materials with tailored properties.

In terms of synthesis, researchers have developed several efficient methods to prepare 1-Acetyl-4-carboxymethyl-piperazine-2-carboxylic acid methyl ester. These methods often involve multi-step reactions, including nucleophilic substitutions and condensations, which highlight the versatility of piperazine chemistry.

The environmental impact of this compound is another area of active research. Scientists are investigating its biodegradability and potential toxicity to ensure that its use does not pose risks to ecosystems or human health.